Cas no 1204296-19-4 (1-[3-(4-Bromophenyl)-1,2,4-oxadiazol-5-yl]propan-2-one)

• Product Name: 1-[3-(4-Bromophenyl)-1,2,4-oxadiazol-5-yl]propan-2-one
• CAS No: 1204296-19-4
• MF: C₁₁H₉BrN₂O₂
• MW: 281.105361700058
• MDL: MFCD16653238
• CID: 5057752
• PubChem ID: 45496643
• Update Time: 2025-10-28

1-[3-(4-Bromophenyl)-1,2,4-oxadiazol-5-yl]propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]propan-2-one
• 1-[3-(4-Bromophenyl)-1,2,4-oxadiazol-5-yl]propan-2-one

• MDL： MFCD16653238
• Inchi： 1S/C11H9BrN2O2/c1-7(15)6-10-13-11(14-16-10)8-2-4-9(12)5-3-8/h2-5H,6H2,1H3
• InChI Key： IILFDBOMWLIDBP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NOC(CC(C)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 2.1
• Topological Polar Surface Area: 56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 1-[3-(4-Bromophenyl)-1,2,4-oxadiazol-5-yl]propan-2-one

1-[3-(4-Bromophenyl)-1,2,4-Oxadiazol-5-yl]Propan-2-one: A Comprehensive Overview

The compound 1-[3-(4-Bromophenyl)-1,2,4-Oxadiazol-5-yl]Propan-2-one, identified by the CAS number 1204296-19-4, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential for use in drug development and advanced materials science.

The molecular structure of 1-[3-(4-Bromophenyl)-1,2,4-Oxadiazol-5-yl]Propan-2-one is characterized by a fused heterocyclic ring system, specifically a 1,2,4-Oxadiazole moiety attached to a propanone group. The presence of the bromine atom at the para position of the phenyl ring introduces electronic effects that enhance the compound's reactivity and selectivity in various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most notable aspects of this compound is its versatility in synthetic chemistry. Researchers have employed it as a key building block in the construction of complex heterocyclic frameworks. For instance, its participation in Ullmann coupling reactions has enabled the creation of biaryl structures with potential applications in optoelectronics and sensor technologies. Furthermore, its use in organocatalytic processes has demonstrated its ability to facilitate enantioselective syntheses, a critical requirement in modern drug discovery.

The pharmacological significance of 1-[3-(4-Bromophenyl)-1,2,4-Oxadiazol-5-yl]Propan-2-one lies in its ability to modulate cellular signaling pathways. Preclinical studies have shown that derivatives of this compound exhibit potent inhibitory activity against several kinases implicated in cancer progression and inflammatory diseases. These findings underscore its potential as a lead compound for developing novel therapeutics targeting these pathways.

In addition to its role in medicinal chemistry, this compound has also found applications in materials science. Its incorporation into polymer matrices has been shown to enhance mechanical properties and thermal stability, making it a promising candidate for high-performance materials used in aerospace and automotive industries.

Recent advancements in computational chemistry have further elucidated the electronic properties of 1-[3-(4-Bromophenyl)-1,2,4-Oxadiazol-5-yl]Propan-2-one. Quantum mechanical simulations have revealed that the compound exhibits favorable charge transport characteristics, which could be leveraged in designing organic semiconductors for flexible electronics.

In conclusion, 1-[3-(4-Bromophenyl)-1,2,4-Oxadiazol-5-yl]Propan-2-one (CAS No: 1204296-19-4) stands as a testament to the ingenuity of modern chemical synthesis and its diverse applications across multiple disciplines. As research continues to uncover new facets of its utility, this compound is poised to play an increasingly significant role in advancing both scientific understanding and technological innovation.